2-[[1-[[3-[2-aminopropanoyl(methyl)amino]-1-[[(Z)-[5-(2,4-dioxopyrimidin-1-yl)-4-hydroxyoxolan-2-ylidene]methyl]amino]-1-oxobutan-2-yl]amino]-1-oxopropan-2-yl]carbamoylamino]-3-(1H-indol-3-yl)propanoic acid

• Molecular Formula: C32H41N9O10
• Molecular Weight: 711.7 g/mol
• IUPAC Name: 2-[[1-[[3-[2-aminopropanoyl(methyl)amino]-1-[[(Z)-[5-(2,4-dioxopyrimidin-1-yl)-4-hydroxyoxolan-2-ylidene]methyl]amino]-1-oxobutan-2-yl]amino]-1-oxopropan-2-yl]carbamoylamino]-3-(1H-indol-3-yl)propanoic acid
• InChI: InChI=1S/C32H41N9O10/c1-15(33)28(46)40(4)17(3)25(27(45)35-14-19-12-23(42)29(51-19)41-10-9-24(43)38-32(41)50)39-26(44)16(2)36-31(49)37-22(30(47)48)11-18-13-34-21-8-6-5-7-20(18)21/h5-10,13-17,22-23,25,29,34,42H,11-12,33H2,1-4H3,(H,35,45)(H,39,44)(H,47,48)(H2,36,37,49)(H,38,43,50)/b19-14-
• InChI Key: PBFVZISIBPPZNE-RGEXLXHISA-N
• Isomeric SMILES: CC(C(C(=O)N/C=C\1/CC(C(O1)N2C=CC(=O)NC2=O)O)NC(=O)C(C)NC(=O)NC(CC3=CNC4=CC=CC=C43)C(=O)O)N(C)C(=O)C(C)N
• Canonical SMILES: CC(C(C(=O)NC=C1CC(C(O1)N2C=CC(=O)NC2=O)O)NC(=O)C(C)NC(=O)NC(CC3=CNC4=CC=CC=C43)C(=O)O)N(C)C(=O)C(C)N
• synonyms: pacidamycin D

Description

2-[[1-[[3-[2-aminopropanoyl(methyl)amino]-1-[[(Z)-[5-(2,4-dioxopyrimidin-1-yl)-4-hydroxyoxolan-2-ylidene]methyl]amino]-1-oxobutan-2-yl]amino]-1-oxopropan-2-yl]carbamoylamino]-3-(1H-indol-3-yl)propanoic acid is a natural product found in Streptomyces coeruleorubidus with data available.

Scientific Research Applications

Applications in Fungicidal Activity

A study by Tian et al. (2021) reveals the synthesis of novel amino acid derivatives, demonstrating fungicidal activities against Phytophthora capsici. Compounds with structures similar to the requested chemical, such as isopropyl ((2S)-1-((1-((4-fluorophenyl)thio)propan-2-yl)amino)-3-methyl-1-oxobutan-2-yl)carbamate, showed remarkable activities, suggesting potential as lead compounds for fungicide development (Tian et al., 2021).

Role in Crystal Structures

Research by Li, Liang, and Tai (2009) on the crystal structure of a compound containing a similar indole and propanoic acid structure indicates its importance in understanding molecular geometry and stabilization through hydrogen bonds. Such structures are crucial in pharmaceutical and food industries (Li, Liang, & Tai, 2009).

Metabolism Studies

In 2018, Li et al. studied the metabolism of synthetic cannabinoids with similar structural components. The research on human liver microsomes provided insights into potential biomarkers for drug intake, indicating the relevance of such compounds in understanding drug metabolism (Li et al., 2018).

Antimicrobial and Antioxidant Properties

A 2012 study by Saundane et al. synthesized compounds with a structure comprising indole and propanoic acid, similar to the requested compound. These exhibited promising antioxidant and antimicrobial activities, highlighting their potential in therapeutic applications (Saundane et al., 2012).

Antifungal Peptide Study

Flores-Holguín et al. (2019) conducted a computational study on antifungal tripeptides, which included a compound similar to the requested one. Their methodology predicted the bioactivity scores of these peptides, contributing to drug design processes (Flores-Holguín, Frau, & Glossman-Mitnik, 2019).

Corrosion Inhibition Studies